Cas no 51439-45-3 (Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-)

• Product Name: Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
• CAS No: 51439-45-3
• MF: C₁₄H₁₂Br₂O₂S
• MW: 404.116881370544
• CID: 384566
• PubChem ID: 267419
• Update Time: 2025-04-19

Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[sulfonylbis(methylene)]bis[4-bromo-
• 51439-45-3
• YLACSXJICGXRJR-UHFFFAOYSA-N
• 1,1'-[Sulfonylbis(methylene)]bis(4-bromobenzene)
• 4-Bromophenyl methylsulfone
• 4-bromophenyl-methylsulfone
• AKOS024437827
• NSC-106647
• NSC106647
• 4-bromo phenylmethyl sulfone
• DTXSID70965753
• 4-bromophenyl-methyl-sulfone
• SCHEMBL1138688
• 4-bromophenyl-methyl sulfone

• Inchi： 1S/C14H12Br2O2S/c15-13-5-1-11(2-6-13)9-19(17,18)10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
• InChI Key： YLACSXJICGXRJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(CC1C=CC(=CC=1)Br)(=O)=O

Computed Properties

• Exact Mass: 401.89246
• Monoisotopic Mass: 401.89248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.40740